Cas no 89391-10-6 (4-Quinolinecarboxylic acid, 2-(1H-indol-3-yl)-3,6-dimethyl-)

4-Quinolinecarboxylic acid, 2-(1H-indol-3-yl)-3,6-dimethyl- structure
89391-10-6 structure
Product Name:4-Quinolinecarboxylic acid, 2-(1H-indol-3-yl)-3,6-dimethyl-
CAS No:89391-10-6
MF:C20H16N2O2
MW:316.353244781494
CID:602403
PubChem ID:71323923
Update Time:2025-04-19

4-Quinolinecarboxylic acid, 2-(1H-indol-3-yl)-3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolinecarboxylic acid, 2-(1H-indol-3-yl)-3,6-dimethyl-
    • 2-(1H-indol-3-yl)-3,6-dimethylquinoline-4-carboxylic acid
    • 89391-10-6
    • DTXSID90753452
    • Inchi: 1S/C20H16N2O2/c1-11-7-8-17-14(9-11)18(20(23)24)12(2)19(22-17)15-10-21-16-6-4-3-5-13(15)16/h3-10,21H,1-2H3,(H,23,24)
    • InChI Key: RYVDPIDVRSNOHR-UHFFFAOYSA-N
    • SMILES: OC(C1C2C=C(C)C=CC=2N=C(C=1C)C1=CNC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 316.121177757g/mol
  • Monoisotopic Mass: 316.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 66Ų

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